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Compound of Interest

Fmoc-N-(3-Boc-aminopropyl)-Gly-
OH

Cat. No.: B119123

Compound Name:

Essential Safety and Handling Guide for Fmoc-
N-(3-Boc-aminopropyl)-Gly-OH

Product Identifier: Fmoc-N-(3-Boc-aminopropyl)-Gly-OH CAS Number: 143192-31-8[1][2][3]
Molecular Formula: C2sH30N20e Molecular Weight: 454.52 g/mol [1][2]

Disclaimer: A specific Safety Data Sheet (SDS) for Fmoc-N-(3-Boc-aminopropyl)-Gly-OH was
not located. The following guidance is based on safety information for structurally similar Fmoc-
protected amino acids and general laboratory best practices for handling chemical reagents. A
thorough risk assessment should be conducted before handling this compound, in consultation
with your institution's Environmental Health and Safety (EHS) department.

This document provides crucial safety protocols, operational guidance, and disposal plans for
handling Fmoc-N-(3-Boc-aminopropyl)-Gly-OH. Adherence to these procedures is vital for
ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

While not classified under GHS for specific hazards in the provided search results, related
Fmoc-amino acid derivatives are noted to have potential hazards. For instance, Fmoc-Gly-OH
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may cause skin and eye irritation and could be harmful if inhaled or ingested.[4][5] Therefore, a
cautious approach is warranted.

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specifications

Chemical splash goggles
Eye Protection Safety Goggles compliant with ANSI Z87.1 or
EN 166(EU) standards.[6][7]

Nitrile or neoprene gloves are

recommended. Consult the
Hand Protection Chemical-Resistant Gloves manufacturer's glove

compatibility chart for specific

breakthrough times.[8]

Along-sleeved lab coat, fully
buttoned, is required.[8] For
) tasks with a higher risk of
Body Protection Laboratory Coat ] ] ]
splashing, a chemical-resistant
apron over the lab coat is

advised.

All handling of the powdered
form and preparation of
solutions should be conducted
in a certified chemical fume
Respiratory Protection Fume Hood/Respirator hood to prevent mhalatl-on o
dust.[9] If a fume hood is not
available, a NIOSH-approved
respirator with an appropriate
particulate filter may be

necessary.

Operational Plan: Step-by-Step Handling Protocol

Proper handling from receipt to disposal is crucial for both safety and maintaining the integrity
of the compound.
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Step 1: Receiving and Storage
 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, protected
from light and moisture. For long-term storage, temperatures of 2-8°C are often
recommended for similar compounds.[10]

Step 2: Weighing and Aliquoting (in a Chemical Fume Hood)
o Preparation: Before handling the powder, ensure you are wearing all required PPE.

o Containment: Conduct all weighing and transferring of the solid compound inside a certified
chemical fume hood to minimize inhalation exposure.[9]

e Procedure: Use a tared weigh boat and non-sparking tools. Avoid creating dust clouds. Close
the container tightly after use.

Step 3: Dissolution

» Solvent Selection: Fmoc-N-(3-Boc-aminopropyl)-Gly-OH is typically dissolved in polar
aprotic solvents common in solid-phase peptide synthesis (SPPS), such as N,N-
Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).[10]

e Procedure: In the fume hood, add the solvent to the weighed compound. Gentle vortexing or
sonication may be used to aid dissolution. Ensure the vessel is appropriately capped.

Step 4: Use in Reaction

e Reaction Setup: All reactions involving this compound should be performed within the fume
hood.[8]

e Monitoring: When used in SPPS, monitor reaction completion using standard methods like
the Kaiser test to check for free primary amines.[10]

Step 5: Spill and Emergency Procedures
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o Minor Spill: For a small spill of the solid, carefully sweep it up with an inert absorbent
material and place it in a sealed, labeled container for hazardous waste disposal.[8] Avoid
generating dust.

o Skin Contact: Immediately wash the affected area with soap and plenty of water and remove
contaminated clothing.[7][8]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes as a precaution and
seek medical attention.[5][7]

 Inhalation: If inhaled, move the person to fresh air. If breathing difficulties occur, seek
medical attention.[5]

Disposal Plan

Proper disposal of Fmoc-N-(3-Boc-aminopropyl)-Gly-OH and associated waste is essential to
prevent environmental contamination and comply with regulations.

e Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and
sealed container.[9]

» Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, weigh boats, pipette tips, and absorbent pads, should be disposed of in a
designated hazardous waste container.[8][9]

e Solutions: Aqueous and organic solutions containing the compound should be collected in
separate, appropriately labeled hazardous waste containers. Do not pour down the drain.[8]

o Compliance: Always follow your institution's specific guidelines for hazardous waste disposal.

Workflow and Logic Diagrams

The following diagram illustrates the standard workflow for safely handling Fmoc-N-(3-Boc-
aminopropyl)-Gly-OH.
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Caption: Workflow for handling Fmoc-N-(3-Boc-aminopropyl)-Gly-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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